Cas no 1289045-87-9 (3-Chloro-2-(cyclohexyloxy)pyridine)

• Product Name: 3-Chloro-2-(cyclohexyloxy)pyridine
• CAS No: 1289045-87-9
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 3041579
• Update Time: 2025-06-08

3-Chloro-2-(cyclohexyloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(cyclohexyloxy)pyridine
• Pyridine, 3-chloro-2-(cyclohexyloxy)-

• Inchi： 1S/C11H14ClNO/c12-10-7-4-8-13-11(10)14-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2
• InChI Key： BEQVRCPRRBVTJD-UHFFFAOYSA-N
• SMILES： C1(OC2CCCCC2)=NC=CC=C1Cl

Additional information on 3-Chloro-2-(cyclohexyloxy)pyridine

Comprehensive Overview of 3-Chloro-2-(cyclohexyloxy)pyridine (CAS No. 1289045-87-9): Properties, Applications, and Industry Insights

3-Chloro-2-(cyclohexyloxy)pyridine (CAS 1289045-87-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyridine derivative features a unique molecular structure combining a pyridine ring with a chloro substituent and a cyclohexyloxy group, making it a versatile intermediate for synthetic applications. Its CAS number 1289045-87-9 serves as a critical identifier for researchers seeking high-purity reagents for drug discovery pipelines.

The growing demand for pyridine-based compounds in medicinal chemistry aligns with trends in small-molecule drug development, particularly for kinase inhibitors and CNS-targeting therapeutics. Recent literature highlights the compound's potential as a building block for bioactive molecules, with its chloro-cyclohexyloxy moiety enabling precise structural modifications. Industry reports indicate increased patent filings incorporating this scaffold, especially in crop protection chemicals and veterinary pharmaceuticals where its stability profile offers advantages.

From a synthetic chemistry perspective, 3-Chloro-2-(cyclohexyloxy)pyridine demonstrates remarkable reactivity patterns. The electron-withdrawing chlorine at the 3-position activates adjacent sites for nucleophilic substitutions, while the cyclohexyl ether group provides steric control for regioselective transformations. These characteristics make it valuable for constructing multi-substituted pyridine libraries – a hot topic in combinatorial chemistry and high-throughput screening platforms.

Analytical data for CAS 1289045-87-9 reveals excellent thermal stability (decomposition >200°C) and solubility profiles (soluble in common organic solvents but sparingly soluble in water), addressing formulation challenges in preclinical development. Advanced purification techniques like preparative HPLC can achieve >99% purity, meeting stringent requirements for GMP-grade intermediates in regulated industries.

Environmental and handling considerations for this compound reflect modern green chemistry principles. While not classified as hazardous under current regulations, proper laboratory safety protocols should be maintained during handling. The compound's biodegradation profile and eco-toxicity data are becoming increasingly relevant as sustainability metrics gain importance in chemical procurement decisions.

Market intelligence suggests expanding applications of 3-Chloro-2-(cyclohexyloxy)pyridine in electronic materials, where its aromatic system shows promise as a ligand for organic semiconductors. This dual-use potential between life sciences and materials science exemplifies the convergence driving innovation in specialty chemicals. Suppliers are responding with improved scale-up synthesis methods to support kilogram-scale production without compromising yield or purity.

Quality control standards for CAS 1289045-87-9 now frequently include chiral purity analysis, reflecting the pharmaceutical industry's focus on stereochemistry. Modern characterization techniques like LC-MS and NMR spectroscopy provide comprehensive lot-to-lot verification, while crystallography studies have elucidated its solid-state packing behavior – crucial information for formulation scientists.

The compound's patent landscape shows strategic use in prodrug development, particularly for improving bioavailability of nitrogen-containing therapeutics. Its metabolic stability and ADME properties make it attractive for medicinal chemists designing next-generation targeted therapies. These applications position 3-Chloro-2-(cyclohexyloxy)pyridine as a key player in the fragment-based drug discovery paradigm gaining traction across biopharma.

Emerging research explores the compound's utility in metal-organic frameworks (MOFs) and catalytic systems, where its nitrogen donor atoms can coordinate transition metals. This interdisciplinary potential aligns with search trends for multifunctional chemical building blocks, as researchers seek materials that bridge traditional application boundaries. The structure-activity relationships derived from its derivatives continue to inform rational design approaches across multiple industries.

For sourcing CAS 1289045-87-9, technical specifications now commonly include genotoxic impurity testing and residual solvent analysis, reflecting regulatory expectations. Storage recommendations typically suggest inert atmosphere conditions to maintain stability, with specialized packaging options available for international shipping compliance. These evolving standards demonstrate how quality expectations are adapting to globalized research collaborations.